Cas no 2734-37-4 (Neohopene)
Neohopene structure
Product Name:Neohopene
CAS No:2734-37-4
MF:C30H50
MW:410.718009471893
CID:286997
Update Time:2024-02-29
Neohopene Chemical and Physical Properties
Names and Identifiers
-
- A'-Neo-28-norgammacer-12-ene,17-methyl-, (17a,18b)-
- B':A'-Neogammacer-12-ene(8CI)
- Neohop-12-ene
- Neohopene
- Neomotiene
- Neohop-13(18)-ene
-
- Inchi: 1S/C30H50/c1-20(2)21-10-11-22-23-12-13-25-28(6)16-9-15-26(3,4)24(28)14-17-30(25,8)29(23,7)19-18-27(21,22)5/h12,20-22,24-25H,9-11,13-19H2,1-8H3/t21-,22+,24+,25-,27-,28+,29-,30-/m1/s1
- InChI Key: CFSDWXPIIWGIDB-YWMQVRGDSA-N
- SMILES: [C@@]12(C)CC[C@H]3C(C)(C)CCC[C@]3(C)[C@H]1CC=C1[C@@H]3CC[C@H](C(C)C)[C@@]3(C)CC[C@@]21C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 30
- Rotatable Bond Count: 1
- Complexity: 741
- Topological Polar Surface Area: 0
- XLogP3: 13.955
Neohopene Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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